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Compound of Interest

Compound Name: N-tert-Butylbenzamide

Cat. No.: B1585828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the

melting and boiling points, of N-tert-Butylbenzamide. This document also outlines detailed

experimental protocols for the determination of these properties and illustrates a common

synthetic route for its preparation.

Core Physicochemical Data
N-tert-Butylbenzamide is a white solid at room temperature. Its key physical properties are

summarized in the table below for quick reference.

Property Value Source

Melting Point 133-135 °C [1][2]

Boiling Point Not available (experimentally) [1]

Predicted Boiling Point 325.7 ± 11.0 °C [3]

Molecular Formula C₁₁H₁₅NO [1][4]

Molecular Weight 177.24 g/mol [4]

CAS Number 5894-65-5 [1][5]
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Experimental Protocols
The accurate determination of melting and boiling points is crucial for the characterization and

purity assessment of a chemical compound. Below are detailed methodologies for these

measurements.

Determination of Melting Point
The melting point of N-tert-Butylbenzamide is typically determined using the capillary method.

[2][6][7]

Apparatus:

Melting point apparatus (e.g., Büchi SMP-20 or similar)[2]

Capillary tubes (sealed at one end)

Spatula

Watch glass

Procedure:

Sample Preparation: A small amount of dry N-tert-Butylbenzamide is placed on a clean, dry

watch glass. The open end of a capillary tube is pressed into the sample, forcing a small

amount of the solid into the tube. The tube is then inverted and tapped gently to pack the

solid into the sealed end. This process is repeated until a sample height of 2-3 mm is

achieved.[8]

Measurement: The packed capillary tube is placed into the heating block of the melting point

apparatus. The apparatus is then heated at a steady and slow rate, typically 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has completely

melted is recorded as the end of the melting range. For a pure compound like N-tert-
Butylbenzamide, this range should be narrow, typically within 1-2 °C.[7]
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Determination of Boiling Point
An experimentally determined boiling point for N-tert-Butylbenzamide at standard

atmospheric pressure is not readily available in the literature. However, a micro boiling point

determination method can be employed when only a small amount of substance is available.[9]

Apparatus:

Thiele tube or similar heating bath

Thermometer

Small test tube or vial

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

Sample Preparation: A small amount of the liquid sample (if N-tert-Butylbenzamide were in

a liquid state or dissolved in a high-boiling solvent) is placed in a small test tube. A capillary

tube, sealed at one end, is placed inside the test tube with the open end downwards.[10]

Assembly: The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb. This assembly is then clamped inside a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil or silicone oil), making sure the sample is immersed in

the oil.[10]

Heating and Observation: The side arm of the Thiele tube is gently heated, causing the

temperature of the oil to rise. As the liquid sample heats up, a stream of bubbles will emerge

from the open end of the inverted capillary tube. Heating is continued until a steady stream

of bubbles is observed.

Measurement: The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[9][10]
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Synthesis of N-tert-Butylbenzamide
A common method for the synthesis of N-tert-Butylbenzamide involves the reaction of benzoyl

chloride with tert-butylamine.[11] The following diagram illustrates the workflow for this

synthesis.

Reactants:
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Caption: Synthesis and Purification of N-tert-Butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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